(S)-Cetirizine Dihydrochloride
Overview
Description
(S)-Cetirizine Dihydrochloride, also known as Levocetirizine, is an antihistamine used to relieve allergy symptoms such as watery eyes, runny nose, itching eyes/nose, and sneezing. It is also used to relieve itching and hives. It works by blocking a certain natural substance (histamine) that your body makes during an allergic reaction .
Molecular Structure Analysis
The crystal structure of levocetirizine dihydrochloride Form I has been solved and refined using synchrotron X-ray powder diffraction data and optimized using density functional techniques .
Scientific Research Applications
Summary of the Application
(S)-Cetirizine Dihydrochloride is a zwitterionic second-generation antihistamine containing R- and S-enantiomers . It’s known to have a lower affinity for the histamine H1 receptors than its R-enantiomer, levocetirizine . This difference in affinity is regulated by the Lys191 residue at the fifth transmembrane domain of human histamine H1 receptors .
Methods of Application
The roles of Lys191 in the regulation of the thermodynamic binding forces of levocetirizine in comparison with (S)-Cetirizine were evaluated . The binding enthalpy and entropy of these compounds were estimated from the van ‘t Hoff equation, using the dissociation constants obtained from their displacement curves against the binding of [3H]mepyramine to the membrane preparations of Chinese hamster ovary cells expressing wild-type human H1 receptors and their Lys191 mutants to alanine at various temperatures .
Results or Outcomes
The higher binding affinity of wild-type H1 receptors for levocetirizine than (S)-Cetirizine was achieved by stronger forces of entropy-dependent hydrophobic binding of levocetirizine . The mutation of Lys191 to alanine reduced the affinities for levocetirizine and (S)-Cetirizine, through a reduction in the entropy-dependent hydrophobic binding forces of levocetirizine and the enthalpy-dependent electrostatic binding forces of (S)-Cetirizine . These results suggested that Lys191 differentially regulates the binding enthalpy and entropy of these enantiomers .
Application in Pharmaceutical Research
Summary of the Application
(S)-Cetirizine Dihydrochloride is used as a reference standard in the pharmaceutical industry . It’s used for quality control and drug development purposes .
Methods of Application
The compound is used as a reference standard for the development of pharmaceutical products .
Results or Outcomes
The use of (S)-Cetirizine Dihydrochloride as a reference standard helps in the development of safe and effective pharmaceutical products . It ensures that the products meet the required quality standards .
Application in Histamine H1-Receptor Antagonism
Summary of the Application
(S)-Cetirizine Dihydrochloride is a nonsedating type histamine H1-receptor antagonist . This is a major metabolite of Hydroxyzine where pharmacological activity resides primarily in the ®-isomer .
Methods of Application
The compound is used in various research and experimental applications . It’s used in studies involving immune system, inflammation, and allergy research .
Results or Outcomes
The use of (S)-Cetirizine Dihydrochloride as a histamine H1-receptor antagonist helps in the understanding of histamine-related biological processes . It also aids in the development of therapeutic strategies for conditions related to histamine response .
Safety And Hazards
properties
IUPAC Name |
2-[2-[4-[(S)-(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClN2O3.2ClH/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26;;/h1-9,21H,10-16H2,(H,25,26);2*1H/t21-;;/m0../s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGLIUCLTXOYQMV-FGJQBABTSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1CCOCC(=O)O)[C@@H](C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27Cl3N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-Cetirizine Dihydrochloride | |
CAS RN |
163837-48-7 | |
Record name | Cetirizine dihydrochloride, (S)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0163837487 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetic acid, (2-(4-((S)-(4-chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)-, dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CETIRIZINE DIHYDROCHLORIDE, (S)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4792TC1585 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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